N'-(3-bromophenyl)cyclobutanecarbohydrazide

• CAS No.: 1190861-41-6
• Molecular Formula: C11H13BrN2O
• Molecular Weight: 269.14 g/mol
• IUPAC Name: N'-(3-bromophenyl)cyclobutanecarbohydrazide
• InChI: InChI=1S/C11H13BrN2O/c12-9-5-2-6-10(7-9)13-14-11(15)8-3-1-4-8/h2,5-8,13H,1,3-4H2,(H,14,15)
• InChI Key: MMSFMQVYUYZMIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)NNC2=CC(=CC=C2)Br

Description

N'-(3-bromophenyl)cyclobutanecarbohydrazide is a useful research compound. Its molecular formula is C11H13BrN2O and its molecular weight is 269.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (6.90 mL, 49.22 mmol) was added dropwise to a suspension of 3-bromophenylhydrazine hydrochloride (5.00 g, 22.37 mmol) in dichloromethane (60 mL) to give a solution. The mixture was cooled in an ice-salt bath and then cyclobutanecarbonyl chloride (2.68 mL, 23.49 mmol) in dichloromethane (10 mL) was added dropwise at such a rate that the internal temperature did not exceed −10° C. After the addition, the mixture was stirred at −5° C. to −10° C. for 1.5 hours. The cooling bath was removed and the mixture was stirred for a further 2 hours at room temperature. The mixture was evaporated in vacuo and 4% aqueous sodium hydrogen carbonate solution was added. The mixture was filtered and the semi-solid was washed with 4% aqueous sodium hydrogen carbonate solution, water and diethyl ether and dried in vacuo to give the title compound (3.60 g, 60%) as a white solid.